Cas no 1001161-72-3 ((2-Bromobenzyl)(4-fluorophenyl)sulfane)

• Product Name: (2-Bromobenzyl)(4-fluorophenyl)sulfane
• CAS No: 1001161-72-3
• MF: C₁₃H₁₀BrFS
• MW: 297.185904979706
• CID: 5701639
• PubChem ID: 60623469
• Update Time: 2023-10-31

(2-Bromobenzyl)(4-fluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1001161-72-3
• (2-Bromobenzyl)(4-fluorophenyl)sulfane
• AKOS008902242
• 1-([(2-BROMOPHENYL)METHYL]SULFANYL)-4-FLUOROBENZENE
• 1-bromo-2-[(4-fluorophenyl)sulfanylmethyl]benzene

• MDL： MFCD18262454
• Inchi： 1S/C13H10BrFS/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12/h1-8H,9H2
• InChI Key： GMRGOPATAKPGEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CSC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 295.96706g/mol
• Monoisotopic Mass: 295.96706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų